Cas no 65921-65-5 (1-Pentanol, 5-iodo-, acetate)

• Product Name: 1-Pentanol, 5-iodo-, acetate
• CAS No: 65921-65-5
• MF: C₇H₁₅IO₃
• MW: 274.096675157547
• CID: 397103
• PubChem ID: 71375320
• Update Time: 2025-04-19

1-Pentanol, 5-iodo-, acetate Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 5-iodo-, acetate
• 5-iodo-1-pentanol acetate
• acetic acid,5-iodopentan-1-ol
• DTXSID50798061
• 65921-65-5
• Acetic acid--5-iodopentan-1-ol (1/1)

• Inchi： 1S/C5H11IO.C2H4O2/c6-4-2-1-3-5-7;1-2(3)4/h7H,1-5H2;1H3,(H,3,4)
• InChI Key： KAYLWGPSLZQHDY-UHFFFAOYSA-N
• SMILES： ICCCCCO.OC(C)=O

Computed Properties

• Exact Mass: 274.00615
• Monoisotopic Mass: 274.00659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 62.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53